Cas no 946246-69-1 (1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-69-1
• MF: C₁₆H₁₃ClN₄O₂S
• MW: 360.818020582199
• CID: 5504629
• Update Time: 2025-05-21

1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxopyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H13ClN4O2S/c1-10-19-20-16(24-10)18-14(22)13-3-2-8-21(15(13)23)9-11-4-6-12(17)7-5-11/h2-8H,9H2,1H3,(H,18,20,22)
• InChI Key： BSJSEOOJSXYOMQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=NN=C(C)S1)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946246-69-1)

The compound 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946246-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a 1,3,4-thiadiazole ring and a dihydropyridine scaffold, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiadiazole and dihydropyridine moieties could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and dynamic simulations to predict interactions with cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications.

In addition to its anti-inflammatory potential, 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promise as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways, such as the PI3K/Akt/mTOR axis, which is often dysregulated in cancer.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent preclinical study evaluated its bioavailability, metabolic stability, and toxicity profile, revealing favorable characteristics for further development. The compound demonstrated good oral absorption and moderate plasma half-life, making it a viable candidate for oral administration. However, the study also highlighted the need for further optimization to reduce potential hepatotoxicity observed at higher doses.

Looking ahead, the potential applications of 1-(4-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide extend beyond inflammation and cancer. Preliminary data suggest its utility in neurodegenerative diseases, where it may modulate neuroinflammatory responses. Ongoing research is exploring these avenues, with the aim of expanding the therapeutic scope of this promising compound.